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Compound of Interest

Compound Name: Tetrabromosilane

Cat. No.: B1584419 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemical reagents like Tetrabromosilane (SiBr₄) are paramount. This

document provides essential, immediate safety and logistical information, including a step-by-

step operational plan for the proper disposal of laboratory-scale quantities of

Tetrabromosilane, ensuring operational safety and environmental compliance.

Immediate Safety and Handling Precautions
Tetrabromosilane is a corrosive, moisture-sensitive liquid that requires careful handling in a

controlled environment.[1][2] It has a suffocating odor and reacts readily with water, including

atmospheric moisture, to produce silicon dioxide and hazardous hydrogen bromide (HBr) gas.

[3] This hydrolysis reaction is exothermic and can be vigorous.[2]

Key Hazards:

Moisture Reactivity: Fumes in moist air due to hydrolysis, releasing corrosive HBr gas.[3]

Corrosivity: Causes severe skin burns and eye damage.[1]

Inhalation Toxicity: Inhalation of vapors or the resulting HBr gas can severely irritate the

respiratory tract and may cause a build-up of fluid in the lungs (pulmonary edema).[4]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear splash-resistant safety goggles and a full-face shield.[5][6]
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Hand Protection: Neoprene or similar chemical-resistant gloves are required.[5]

Skin Protection: Wear a lab coat and an apron. Ensure full-body coverage to prevent any

skin contact.[5]

Respiratory Protection: All handling must be done in a certified chemical fume hood.[7] For

higher concentrations or spill response, an air-supplied respirator may be necessary.[6]

Emergency Procedures:

Spill Response: Evacuate the area. For small spills, cover with a dry, inert, non-combustible

material such as sand or dry earth.[4][8] Do NOT use water.[8] Collect the absorbed material

into a sealed container for hazardous waste disposal. Ventilate the area thoroughly.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, removing contact lenses if possible. Seek immediate medical attention.[4][6]

Skin Contact: Quickly remove all contaminated clothing. Wash the affected skin area with

large amounts of soap and water. Seek immediate medical attention.[4][6]

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[4]

Data Summary: Tetrabromosilane and Reaction
Products
The following table summarizes key quantitative data for Tetrabromosilane and its primary

hydrolysis products.
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Property
Tetrabromosilane
(SiBr₄)

Hydrogen Bromide
(HBr)

Silicon Dioxide
(SiO₂)

CAS Number 7789-66-4[3] 10035-10-6 7631-86-9

Molar Mass 347.70 g/mol [3] 80.91 g/mol 60.08 g/mol

Appearance
Colorless fuming

liquid[3]
Colorless, acrid gas White, crystalline solid

Boiling Point 153 °C[9] -66.8 °C 2950 °C

Melting Point 5 °C[9] -86.9 °C 1713 °C

Hazards
Corrosive, Water-

Reactive[1]
Corrosive, Toxic Gas

Generally non-

hazardous

Step-by-Step Disposal Protocol: Controlled
Hydrolysis and Neutralization
The recommended procedure for disposing of small, laboratory-scale quantities of

Tetrabromosilane is through a controlled hydrolysis reaction, followed by neutralization. This

process converts the reactive SiBr₄ into less hazardous, stable inorganic compounds: silicon

dioxide and sodium bromide.

Experimental Methodology:

Objective: To safely hydrolyze and neutralize Tetrabromosilane waste.

Materials:

Tetrabromosilane waste

Large beaker or flask (at least 10x the volume of the waste)

Stir plate and magnetic stir bar

Ice bath
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Sodium Bicarbonate (NaHCO₃)

pH paper or pH meter

Appropriate waste containers

Procedure:

Preparation:

Don all required PPE as listed above.

Perform the entire procedure within a certified chemical fume hood.

Ensure an emergency eyewash station and safety shower are accessible.[7]

Place a large beaker containing a magnetic stir bar on a stir plate inside an ice bath.

Prepare Neutralizing Solution:

Prepare a cold aqueous solution of sodium bicarbonate. A 5-10% solution is typically

sufficient. The amount should be in stoichiometric excess to neutralize the hydrogen

bromide that will be generated (see reaction equation below). For every 1 mL of SiBr₄

(approx. 2.8 g or 8 mmol), you will generate 32 mmol of HBr. You will need at least 2.7 g of

NaHCO₃ (32 mmol) for neutralization. It is recommended to use a 2-fold excess or more.

Begin stirring the bicarbonate solution gently in the ice bath.

Controlled Addition of Tetrabromosilane:

Using a pipette or dropping funnel, add the Tetrabromosilane waste to the stirring

bicarbonate solution very slowly, drop by drop.

The reaction is SiBr₄ + 4 NaHCO₃ → SiO₂(s) + 4 NaBr(aq) + 4 CO₂(g). The hydrolysis

reaction (SiBr₄ + 2H₂O → SiO₂ + 4HBr) is immediately followed by neutralization (HBr +

NaHCO₃ → NaBr + H₂O + CO₂).
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Control the addition rate to manage the heat generation and effervescence (CO₂ gas). If

the reaction becomes too vigorous, stop the addition immediately and wait for it to

subside.

Reaction Completion and Neutralization:

After all the Tetrabromosilane has been added, allow the mixture to stir in the ice bath for

at least one hour to ensure the reaction is complete.

Remove the ice bath and allow the mixture to slowly warm to room temperature,

continuing to stir for another hour.

Check the pH of the solution using pH paper or a meter. The pH should be between 6 and

8. If it is still acidic, add more sodium bicarbonate portion-wise until the solution is

neutralized.

Waste Segregation and Disposal:

Solid Waste: Separate the solid silicon dioxide (SiO₂) precipitate by filtration. Wash the

solid with water, allow it to air dry completely in the fume hood. This solid is generally

considered non-hazardous and may be disposed of in regular solid waste, pending

confirmation with your institution's waste management guidelines.

Liquid Waste: The filtrate is an aqueous solution of sodium bromide (NaBr). In most cases,

this neutralized salt solution can be disposed of down the sanitary sewer with copious

amounts of water.[10] Confirm this is permissible with your institution's environmental

health and safety office.

Container Decontamination: Rinse the empty Tetrabromosilane container three times

with a small amount of an inert, high-boiling point solvent (e.g., silicone oil) or a compatible

detergent solution. Collect these rinses in a designated container for halogenated organic

waste and dispose of them through your institution's hazardous waste program.

Disposal Workflow Diagram
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START:
Prepare for Disposal

1. Don Full PPE
(Goggles, Face Shield, Gloves, Apron)

2. Set up in Chemical Fume Hood
(Stirred, cooled NaHCO₃ solution)

3. Add SiBr₄ Waste
(Dropwise and slowly)

4. Allow Reaction to Complete
(Stir for 1-2 hours)

Vigorous reaction!
Control rate carefully

5. Verify Neutral pH (6-8)
(Add more NaHCO₃ if acidic)

6. Separate Solid and Liquid
(Vacuum Filtration)

Solid Waste Stream:
Silicon Dioxide (SiO₂)

Liquid Waste Stream:
Sodium Bromide (NaBr) Solution

7a. Dry and Dispose of Solid
(As per institutional guidelines)

7b. Dispose of Liquid
(As per institutional guidelines)

8. Decontaminate Empty Container
(Triple rinse, collect rinsate)

END

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tetrabromosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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